molecular formula C13H18N4 B3195618 N-cyclohexyl-N-methyl-1H-imidazo[4,5-b]pyridin-7-amine CAS No. 920961-56-4

N-cyclohexyl-N-methyl-1H-imidazo[4,5-b]pyridin-7-amine

Cat. No. B3195618
CAS RN: 920961-56-4
M. Wt: 230.31 g/mol
InChI Key: KZYYUXNMKOZDHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-cyclohexyl-N-methyl-1H-imidazo[4,5-b]pyridin-7-amine” is a derivative of imidazo[4,5-b]pyridine . Imidazo[4,5-b]pyridines are known to play a crucial role in numerous disease conditions . They have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

properties

CAS RN

920961-56-4

Product Name

N-cyclohexyl-N-methyl-1H-imidazo[4,5-b]pyridin-7-amine

Molecular Formula

C13H18N4

Molecular Weight

230.31 g/mol

IUPAC Name

N-cyclohexyl-N-methyl-1H-imidazo[4,5-b]pyridin-7-amine

InChI

InChI=1S/C13H18N4/c1-17(10-5-3-2-4-6-10)11-7-8-14-13-12(11)15-9-16-13/h7-10H,2-6H2,1H3,(H,14,15,16)

InChI Key

KZYYUXNMKOZDHR-UHFFFAOYSA-N

SMILES

CN(C1CCCCC1)C2=C3C(=NC=C2)N=CN3

Canonical SMILES

CN(C1CCCCC1)C2=C3C(=NC=C2)N=CN3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 1:1 mixture (100 mg) of 7-chloro-1H-imidazo[4,5-b]pyridine and 5-chloro-1H-imidazo[4,5-b]pyridine was added N-methylcyclohexanamine (500 ul), and irradiated microwave at 200° C. for 2 hours. The reaction mixture was diluted with chloroform, washed with brine, dried over MgSO4 and evaporated. The residue was purified by flash column chromatography over NH-silica gel with a chloroform/EtOAc (100:1-100:5) as eluant to give N-cyclohexyl-N-methyl-1H-imidazo[4,5-b]pyridin-7-amine (54.8 mg) as a white solid.
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
500 μL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.